Cas no 946314-45-0 (ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate)

• Product Name: ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• CAS No: 946314-45-0
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 6400202
• PubChem ID: 16883934
• Update Time: 2025-05-21

ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate
• F5011-0211
• AKOS024488594
• ethyl (4-(2-((2,4-dimethoxyphenyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• ethyl N-(4-{[(2,4-dimethoxyphenyl)carbamoyl]methyl}-1,3-thiazol-2-yl)carbamate
• ethyl N-[4-[2-(2,4-dimethoxyanilino)-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• VU0628623-1
• 946314-45-0
• KOHAPDMQNWGAGW-UHFFFAOYSA-N

• Inchi： 1S/C16H19N3O5S/c1-4-24-16(21)19-15-17-10(9-25-15)7-14(20)18-12-6-5-11(22-2)8-13(12)23-3/h5-6,8-9H,4,7H2,1-3H3,(H,18,20)(H,17,19,21)
• InChI Key： KOHAPDMQNWGAGW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC(CC(NC2=CC=C(OC)C=C2OC)=O)=CS1

Computed Properties

• Exact Mass: 365.10454189g/mol
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 127Ų

Additional information on ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate

Introduction to Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946314-45-0)

Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate, a compound with the CAS number 946314-45-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and unique chemical properties of this molecule make it a subject of intense research interest.

The molecular structure of Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is characterized by the presence of several key functional groups. The 1,3-thiazole ring is a prominent feature, known for its role in various biologically active compounds. This heterocyclic moiety is often integrated into drug molecules due to its ability to interact with biological targets in a highly specific manner. Additionally, the presence of dimethoxyphenyl and carbamate groups enhances the compound's pharmacological potential by contributing to its solubility and bioavailability.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate has been extensively studied for its potential role in various pharmacological applications. Research has shown that this compound exhibits promising activity against several biological targets, making it a valuable candidate for further investigation.

The synthesis of Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate involves a series of well-defined chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the 1,3-thiazole core, followed by functionalization with the dimethoxyphenyl group and subsequent carbamate modification. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are crucial for pharmaceutical applications.

One of the most compelling aspects of Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate is its potential as a lead compound for drug development. Preclinical studies have demonstrated that this molecule interacts with specific enzymes and receptors in a manner that suggests it could be effective against various diseases. For instance, its ability to modulate the activity of certain kinases has been observed in vitro, indicating its potential utility in treating conditions such as cancer and inflammatory disorders.

The pharmacokinetic properties of Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate are also of great interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles when tested in animal models. These findings are particularly encouraging as they suggest that the compound could be developed into a viable therapeutic agent with good bioavailability and minimal side effects.

In conclusion, Ethyl N-(4-{(2,4-dimethoxyphenyl)carbamoylmethyl}-1,3-thiazol-2-yl)carbamate (CAS No. 946314-45-0) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activity make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great promise for contributing to the development of new treatments for various diseases.